Cas no 1345035-29-1 (4-bromo-2-cyclopropyl-1-fluorobenzene)
4-bromo-2-cyclopropyl-1-fluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-cyclopropyl-1-fluorobenzene
- MFCD19439948
- 5-Bromo-2-fluoro-1-cyclopropylbenzene
- G86729
- DB-412326
- EN300-705461
- 1345035-29-1
- AKOS015946201
-
- Inchi: 1S/C9H8BrF/c10-7-3-4-9(11)8(5-7)6-1-2-6/h3-6H,1-2H2
- InChI Key: SZZVAZYULNQBMJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C1CC1)F
Computed Properties
- Exact Mass: 213.97934Da
- Monoisotopic Mass: 213.97934Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
4-bromo-2-cyclopropyl-1-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC32952-250mg |
5-Bromo-2-fluoro-1-cyclopropylbenzene |
1345035-29-1 | 250mg |
£165.00 | 2025-02-21 | ||
| Apollo Scientific | PC32952-1g |
5-Bromo-2-fluoro-1-cyclopropylbenzene |
1345035-29-1 | 1g |
£374.00 | 2025-02-21 | ||
| Enamine | EN300-705461-0.05g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 0.05g |
$768.0 | 2023-05-29 | ||
| Enamine | EN300-705461-0.1g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 0.1g |
$804.0 | 2023-05-29 | ||
| Enamine | EN300-705461-0.25g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 0.25g |
$840.0 | 2023-05-29 | ||
| Enamine | EN300-705461-0.5g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 0.5g |
$877.0 | 2023-05-29 | ||
| Enamine | EN300-705461-1.0g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 1g |
$914.0 | 2023-05-29 | ||
| Enamine | EN300-705461-2.5g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 2.5g |
$1791.0 | 2023-05-29 | ||
| Enamine | EN300-705461-5.0g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 5g |
$2650.0 | 2023-05-29 | ||
| Enamine | EN300-705461-10.0g |
4-bromo-2-cyclopropyl-1-fluorobenzene |
1345035-29-1 | 10g |
$3929.0 | 2023-05-29 |
4-bromo-2-cyclopropyl-1-fluorobenzene Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-bromo-2-cyclopropyl-1-fluorobenzene
Comprehensive Overview of 4-bromo-2-cyclopropyl-1-fluorobenzene (CAS No. 1345035-29-1): Properties, Applications, and Industry Insights
4-bromo-2-cyclopropyl-1-fluorobenzene (CAS No. 1345035-29-1) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, a bromine substituent, and a fluorine atom on a benzene backbone, offering versatile reactivity for synthetic applications. Its molecular formula, C9H8BrF, and precise steric configuration make it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.
In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their role in optimizing drug bioavailability and metabolic stability. Searches for "4-bromo-2-cyclopropyl-1-fluorobenzene synthesis" or "CAS 1345035-29-1 applications" reflect growing interest in its utility. The compound’s cyclopropyl moiety is
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